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Compound of Interest

5-(3-Bromophenyl)-1-methyl-1H-
Compound Name:
pyrazol-4-amine

Cat. No.: B15257285

Get Quote

Introduction & Compound Significance

The target compound, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, represents a high-

value "bifunctional" intermediate.

e The 4-Amine: Serves as a nucleophilic handle for amide coupling, reductive amination, or
urea formation (common in kinase inhibitor design).

e The 3-Bromo: Provides an orthogonal electrophilic site for Suzuki-Miyaura or Buchwald-
Hartwig couplings, allowing late-stage diversification of the phenyl ring.

e The 1,5-Regiochemistry: The placement of the phenyl ring at the 5-position (adjacent to the
N-methyl) creates a specific steric and electronic vector distinct from the more
thermodynamically stable 1,3-isomer. Verifying this regiochemistry is the primary analytical
challenge.

Compound Identity
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Property Detail

IUPAC Name 5-(1.3-Bromophenyl)-l-methyl-1H-pyrazo|-4-
amine

Molecular Formula C10H10BrNs

Molecular Weight 252.11 g/mol

Monoisotopic Mass 251.0058 (7°Br) / 253.0038 (31Br)

Pyrazole core, N-methyl (pos 1), Free amine
Key Structural Features
(pos 4), 3-Bromophenyl (pos 5)

Analytical Strategy & Workflow

The characterization pipeline must move beyond simple purity checks to absolute structural
confirmation. The synthesis of N-methyl pyrazoles often yields a mixture of 1,3- and 1,5-
regioisomers. Standard 1D NMR is insufficient to distinguish these definitively without reference
standards.

Core Characterization Architecture[11]

o HRMS: Confirm formula and bromine isotope pattern.
e 1D NMR (

H,
C): Assign functional groups and count protons.

e 2D NMR (NOESY/HMBC):CRITICAL STEP. Establish the N-Methyl to Phenyl spatial
relationship.

e HPLC: Quantify purity and separate potential regioisomers.
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Figure 1: Analytical workflow emphasizing the necessity of 2D NMR for regioisomer

confirmation.

Structural Elucidation Protocols
A. Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-ds is recommended over CDCIs to ensure solubility of the free amine and to
sharpen the exchangeable -NH:z protons.

1. Proton NMR (

H) Expected Profile

e 3.60 - 3.75 ppm (3H, s): N-Methyl group. Note: In the 1,5-isomer, this signal is often slightly
shielded compared to the 1,3-isomer due to the ring current of the adjacent phenyl group.

e 4.00 - 5.50 ppm (2H, br s): -NH2 amine protons. Broadness depends on water content and
concentration. D20 shake will eliminate this signal.

e 7.30-7.70 ppm (4H, m): 3-Bromophenyl aromatic protons. Look for the characteristic pattern
of a meta-substituted ring (singlet-like H-2, two doublets, one triplet).

e 7.40 - 7.60 ppm (1H, s): Pyrazole H-3. This is the only proton on the heterocyclic ring.

2. Regiochemistry: The 1,3 vs. 1,5 Problem

This is the most critical quality attribute.
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o Target (1,5-isomer): The N-Methyl group is spatially proximal to the phenyl ring ortho-
protons.

e Impurity (1,3-isomer): The N-Methyl group is distant from the phenyl ring.
Protocol: 1D NOESY (Nuclear Overhauser Effect Spectroscopy)
¢ Select the N-Methyl resonance (~3.7 ppm) for irradiation.

+ Positive Result (1,5-isomer): You will observe a strong NOE enhancement of the phenyl
ortho-protons (~7.3-7.5 ppm).

* Negative Result (1,3-isomer): No enhancement of aromatic protons. You may see
enhancement of the Pyrazole H-4 (if amine wasn't there) or H-5, but in this molecule,
position 4 is substituted.

Regiochemistry Determination
(NOESY Experiment)
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Figure 2: Decision tree for distinguishing the 1,5-isomer from the 1,3-isomer using NOESY.

B. Mass Spectrometry (MS)

Method: UPLC-MS (ESI+)
e Parent lon: Look for [M+H]* at m/z 252.0 and 254.0.

 |sotope Pattern: The presence of one bromine atom dictates a 1:1 intensity ratio between the
M and M+2 peaks.

o If the ratio is not 1:1, suspect contamination or dechlorination.

o If the mass is M+41 (Acetonitrile adduct), adjust ionization parameters (increase cone
voltage).

Physicochemical Profiling

For drug development applications, early profiling of the solid state and solution properties is
essential.
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Expected/Typical
Parameter Method Relevance
Value

The 4-aminopyrazole

) ) is weakly basic due to
) Potentiometric ) ) )
pKa (Amine) o ~3.5-45 conjugation with the
Titration .
electron-rich pyrazole

ring.

Moderate lipophilicity;
HPLC (Reverse )
LogP 22-28 suitable for oral drug
Phase)
fragments.

Likely requires

o formulation
N Kinetic (DMSO stock ] o
Solubility ) Low in neutral buffer (acidification) or
into PBS) ]
organic co-solvent for
bioassays.
Amines are prone to
] ) ) oxidation; color
Appearance Visual Off-white to tan solid

darkening indicates

instability.

Experimental Protocols
Protocol 1: HPLC Purity Method (Reverse Phase)

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).

» Mobile Phase A: Water + 0.1% Formic Acid (or TFA).

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

» Gradient: 5% B to 95% B over 8 minutes.

o Detection: UV at 254 nm (aromatic) and 220 nm (amide/amine absorption).

» Pass Criteria: >95% Area Under Curve (AUC).
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o Note: The 1,3-isomer impurity typically elutes later than the 1,5-isomer on standard C18
columns due to the more planar/less sterically crowded conformation allowing better
interaction with the stationary phase.

Protocol 2: Stability Handling

e Storage: -20°C under inert atmosphere (Argon/Nitrogen).

e Sensitivity: Primary aromatic amines can oxidize to diazo species or azo-dimers upon
prolonged exposure to air/light.

o Safety (SDS Highlight): Treat as a potential skin sensitizer and toxic by ingestion (typical for
aminopyrazoles).

Functional Verification (Derivatization)

To certify the compound's quality for medicinal chemistry campaigns, a "Use Test" is
recommended.

Test Reaction: Standard Amide Coupling

e React 10 mg of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine with Benzoyl Chloride
(1.1 eq) and Pyridine (2 eq) in DCM.

e Monitor: TLC or LCMS.
e Success Criteria: Complete conversion to the amide within 1 hour.

o Failure Mode: If conversion is sluggish, the amine may be protonated (salt form) or the
steric bulk of the 5-phenyl ring is hindering the 4-position (rare, but possible with very

bulky acylating agents).

References

e Regiochemistry of Pyrazoles: Elguero, J. et al. "Pyrazoles.”" Comprehensive Heterocyclic
Chemistry Il, Elsevier, 1996. (Foundational text on distinguishing 1,3 vs 1,5 isomers via
NMR).
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 NMR Methodology: Claridge, T. D. W.[1] High-Resolution NMR Techniques in Organic
Chemistry. Elsevier, 2016. (Source for NOESY/HMBC protocols).

» Synthesis of 4-Aminopyrazoles: Behr, L. C. "Pyrazoles, Pyrazolines, Pyrazolidines, Indazoles
and Condensed Rings." The Chemistry of Heterocyclic Compounds, Wiley, 2008.
(Background on nitro-reduction routes).

o General Characterization: "Standard Practice for Proton Nuclear Magnetic Resonance
Spectroscopy.” ASTM E386. (Standard for reporting NMR data).[2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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